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Compound of Interest

Compound Name: 11,12-diHETE

Cat. No.: B15583177 Get Quote

Introduction 11,12-dihydroxyeicosatrienoic acid (11,12-diHETE) is a dihydroxy metabolite of

arachidonic acid or eicosapentaenoic acid (EPA) formed via the cytochrome P450 (CYP)

pathway.[1][2] It is produced by the hydrolysis of its precursor, 11,12-epoxyeicosatrienoic acid

(11,12-EET), by the enzyme soluble epoxide hydrolase (sEH).[1][2][3][4] As a bioactive lipid,

11,12-diHETE is involved in various physiological processes, including the regulation of

vascular tone.[2] Due to its chemical nature as an unsaturated fatty acid, 11,12-diHETE is

susceptible to degradation. Proper handling and storage are critical to maintain its integrity for

accurate and reproducible experimental results.

Properties of 11,12-diHETE
Understanding the chemical and physical properties of 11,12-diHETE is essential for its correct

handling.
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Property Value Reference

Formal Name

11,12-dihydroxy-

5Z,8Z,14Z,17Z-

eicosatetraenoic acid

[1][5]

Molecular Formula C₂₀H₃₂O₄ [1][5]

Formula Weight 336.5 g/mol [1][5]

Purity Typically ≥98% [1][5]

Supplied Form

Commonly supplied as a

solution in ethanol (e.g., 100

µg/mL)

[1][5]

Appearance
Neat oil (after solvent

evaporation)
[5]

Quantitative Data: Solubility and Stability
The solubility and stability of 11,12-diHETE vary significantly between organic and aqueous

solvents.

Parameter Condition Value Reference

Solubility Ethanol ~30 mg/mL [1][5]

DMSO ~30 mg/mL [1][5]

Dimethylformamide

(DMF)
~30 mg/mL [1][5]

PBS (pH 7.2) ~0.5 mg/mL [1][5]

Stability In ethanol at -20°C ≥ 2 years [1][5]

In aqueous buffer
Not recommended for

storage > 1 day
[5]
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Adherence to strict protocols is necessary to prevent degradation and ensure the quality of

11,12-diHETE samples.

Protocol 1: Preparation of Organic Stock Solutions
Commercial 11,12-diHETE is often supplied in ethanol. If a different organic solvent is required,

follow this procedure.

Materials:

11,12-diHETE in ethanol

Desired solvent (e.g., DMSO, DMF), purged with inert gas

Gentle stream of nitrogen gas

Glass vials with Teflon-lined caps

Procedure:

Transfer the desired volume of the ethanolic 11,12-diHETE solution to a clean glass vial.

Under a gentle stream of nitrogen, evaporate the ethanol until only the neat oil remains.

Caution: Do not heat the sample, as this can cause degradation.

Immediately add the desired volume of the new organic solvent (e.g., DMSO, DMF) to the

neat oil.[5]

Vortex briefly to ensure complete dissolution.

Blanket the vial with an inert gas (argon or nitrogen) before sealing with a Teflon-lined cap.[6]

Store the final stock solution at -20°C for long-term storage.[1][5]

Protocol 2: Preparation of Aqueous Solutions for
Biological Experiments
Aqueous solutions of 11,12-diHETE should be prepared fresh immediately before use.
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Materials:

11,12-diHETE organic stock solution

Aqueous buffer (e.g., PBS, pH 7.2)

Gentle stream of nitrogen gas

Glass or polypropylene tubes

Procedure:

In a glass vial, evaporate the organic solvent from a small aliquot of the 11,12-diHETE stock

solution under a gentle stream of nitrogen.[5]

Directly dissolve the resulting neat oil in the desired aqueous buffer.[5] Vortex thoroughly to

aid dissolution.

Ensure the final concentration of any residual organic solvent is insignificant, as it may have

physiological effects.[5]

Use the aqueous solution immediately. Do not store aqueous solutions for more than one

day.[5]

Protocol 3: General Handling and Safety
Safety Precautions:

This material should be considered hazardous until further information is available.[5]

Avoid ingestion, inhalation, and contact with eyes, skin, or clothing.[5]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Handle the material in a well-ventilated area or chemical fume hood.

Wash hands thoroughly after handling.[5]
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Best Practices for Preventing Degradation:

Avoid Plastic: Do not use plastic pipet tips or tubes when handling organic solutions of lipids,

as plasticizers can leach into the solvent. Use glass, stainless steel, or Teflon.[6]

Limit Freeze-Thaw Cycles: Repeated freezing and thawing can degrade lipids. Aliquot stock

solutions into smaller, single-use volumes.

Inert Atmosphere: Unsaturated lipids are prone to oxidation. Store and handle under an inert

atmosphere (nitrogen or argon) whenever possible.[6]

Add Antioxidants: For biological samples intended for lipid analysis, add an antioxidant like

Butylated Hydroxytoluene (BHT) during collection to prevent autooxidation.[3][7]

Use Internal Standards: For quantitative analysis by mass spectrometry, add a stable

isotope-labeled internal standard (e.g., 11,12-diHETE-d11) to the sample as early as

possible to account for any loss during sample preparation.[8]

Storage Protocols
Proper storage is the most critical factor in maintaining the long-term viability of 11,12-diHETE.
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Sample Type
Storage
Temperature

Duration
Key
Consideration
s

Reference

Organic Stock

Solution (in

Ethanol, DMSO,

DMF)

-20°C ≥ 2 years

Store in glass

vials with Teflon-

lined caps under

an inert

atmosphere.

[1][5][6]

Aqueous

Solution (in

Buffer)

4°C ≤ 1 day

Prepare fresh

before use. Not

recommended

for storage.

[5]

Biological

Samples

(Plasma, Tissue)

-80°C Long-term

-80°C is critical

to halt lipid

oxidation that

can still occur at

-20°C.

[7]
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Caption: Metabolic pathway showing the synthesis of 11,12-diHETE from Arachidonic Acid.

Experimental Workflow for Handling and Analysis

Sample Preparation Experiment Analysis (Optional)

1. Evaporate Solvent
(Nitrogen Stream) 2. Dissolve in Assay Buffer 3. Perform Biological

Experiment 4. Extract Lipids 5. LC-MS/MS Analysis11,12-diHETE
Stock (-20°C)

Click to download full resolution via product page

Caption: General workflow for preparing 11,12-diHETE for biological assays and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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